Cas no 2138388-52-8 (3-amino-1-(3-methylpentan-2-yl)-1,4-dihydropyridin-4-one)

• Product Name: 3-amino-1-(3-methylpentan-2-yl)-1,4-dihydropyridin-4-one
• CAS No: 2138388-52-8
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6233012
• PubChem ID: 165849485
• Update Time: 2025-11-04

3-amino-1-(3-methylpentan-2-yl)-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3-methylpentan-2-yl)-1,4-dihydropyridin-4-one
• 2138388-52-8
• EN300-1111036

• Inchi： 1S/C11H18N2O/c1-4-8(2)9(3)13-6-5-11(14)10(12)7-13/h5-9H,4,12H2,1-3H3
• InChI Key： CSZOIZFIRJBLDI-UHFFFAOYSA-N
• SMILES： O=C1C=CN(C=C1N)C(C)C(C)CC

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-amino-1-(3-methylpentan-2-yl)-1,4-dihydropyridin-4-one

Exploring the Versatile Applications of 3-amino-1-(3-methylpentan-2-yl)-1,4-dihydropyridin-4-one (CAS No. 2138388-52-8) in Modern Chemistry

The compound 3-amino-1-(3-methylpentan-2-yl)-1,4-dihydropyridin-4-one (CAS No. 2138388-52-8) has garnered significant attention in the field of organic and medicinal chemistry due to its unique structural features and potential applications. This dihydropyridinone derivative is characterized by an amino group at the 3-position and a branched alkyl substituent at the 1-position, which contribute to its distinctive chemical behavior. Researchers are increasingly interested in this compound for its role in synthesizing novel heterocyclic frameworks, which are pivotal in drug discovery and material science.

One of the most compelling aspects of 3-amino-1-(3-methylpentan-2-yl)-1,4-dihydropyridin-4-one is its versatility in pharmaceutical research. The dihydropyridinone core is a common motif in bioactive molecules, often associated with antimicrobial, anti-inflammatory, and anticancer properties. The presence of the amino group enhances its reactivity, making it a valuable intermediate for constructing more complex molecules. Recent studies have explored its potential in designing enzyme inhibitors, particularly those targeting kinases and proteases, which are critical in treating various diseases.

In addition to its pharmaceutical applications, 3-amino-1-(3-methylpentan-2-yl)-1,4-dihydropyridin-4-one is also being investigated for its utility in material science. The compound's ability to form stable coordination complexes with metals has opened new avenues for developing catalysts and ligands used in polymerization and other industrial processes. Its structural flexibility allows for fine-tuning of electronic and steric properties, which is essential for optimizing catalytic performance. This has led to growing interest in its use for sustainable and green chemistry initiatives.

The synthesis of 3-amino-1-(3-methylpentan-2-yl)-1,4-dihydropyridin-4-one typically involves multi-step organic reactions, including condensation and cyclization processes. Advances in flow chemistry and microwave-assisted synthesis have significantly improved the efficiency and yield of its production, addressing earlier challenges related to scalability. These innovations align with the broader trend toward process optimization in chemical manufacturing, a topic frequently searched by professionals in the field.

From a commercial perspective, the demand for 3-amino-1-(3-methylpentan-2-yl)-1,4-dihydropyridin-4-one is expected to rise, driven by its expanding applications in drug development and specialty chemicals. Market analysts highlight its potential in niche segments, such as high-performance materials and agrochemicals, where its unique properties can offer competitive advantages. Companies specializing in fine chemicals are increasingly listing this compound in their portfolios, catering to the needs of research institutions and industrial clients.

Safety and handling of 3-amino-1-(3-methylpentan-2-yl)-1,4-dihydropyridin-4-one are also critical considerations. While it is not classified as a hazardous material, standard laboratory precautions should be followed to ensure safe usage. Proper storage conditions, such as maintaining a dry and cool environment, are recommended to preserve its stability. These guidelines are particularly relevant for researchers searching for best practices in chemical handling and lab safety protocols.

Looking ahead, the future of 3-amino-1-(3-methylpentan-2-yl)-1,4-dihydropyridin-4-one appears promising, with ongoing research uncovering new applications and synthetic routes. Its role in precision medicine and smart materials is particularly exciting, as these fields continue to evolve. For those interested in the latest developments, staying updated with scientific literature and patent filings is essential, as they often highlight breakthroughs involving this compound.

In summary, 3-amino-1-(3-methylpentan-2-yl)-1,4-dihydropyridin-4-one (CAS No. 2138388-52-8) represents a fascinating area of study in modern chemistry. Its multifaceted applications, from drug discovery to industrial catalysis, underscore its importance in both academic and industrial settings. As research progresses, this compound is likely to play an even more significant role in addressing some of the most pressing challenges in science and technology today.